molecular formula C8H14O B8712447 (2R)-2-hex-5-enyloxirane CAS No. 52485-73-1

(2R)-2-hex-5-enyloxirane

Cat. No.: B8712447
CAS No.: 52485-73-1
M. Wt: 126.20 g/mol
InChI Key: UKTHULMXFLCNAV-MRVPVSSYSA-N
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Description

(2R)-2-hex-5-enyloxirane is a useful research compound. Its molecular formula is C8H14O and its molecular weight is 126.20 g/mol. The purity is usually 95%.
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Properties

CAS No.

52485-73-1

Molecular Formula

C8H14O

Molecular Weight

126.20 g/mol

IUPAC Name

(2R)-2-hex-5-enyloxirane

InChI

InChI=1S/C8H14O/c1-2-3-4-5-6-8-7-9-8/h2,8H,1,3-7H2/t8-/m1/s1

InChI Key

UKTHULMXFLCNAV-MRVPVSSYSA-N

Isomeric SMILES

C=CCCCC[C@@H]1CO1

Canonical SMILES

C=CCCCCC1CO1

Origin of Product

United States

Synthesis routes and methods

Procedure details

The significance of the conjugated epoxyalkene system in the reactants of this invention is demonstrated by the hydrogenation of 3,4-epoxy-1-butene and 1,2-epoxy-7-octene under mild conditions of 50°-55° C. and 4.6 bars hydrogen pressure using a sulfur-modified Raney-nickel catalyst. Such hydrogenation of 3,4-epoxy-1-butene gives 74% crotyl alcohol and 23% 3-buten-1-ol whereas the hydrogenation of 1,2-epoxy-7-octene (wherein the double bond and epoxy groups are separated by four carbon atoms) gives a mixture of starting material, 1,2-epoxyoctane, and isomers of the starting material.
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